Cas no 2097932-10-8 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(3-chlorophenyl)propanamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(3-chlorophenyl)propanamide
• CAS No: 2097932-10-8
• MF: C₁₉H₁₈ClNO₂S₂
• MW: 391.934721469879
• CID: 6078895
• PubChem ID: 126850864
• Update Time: 2025-05-21

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(3-chlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(3-chlorophenyl)propanamide
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-3-(3-chlorophenyl)propanamide
• 3-(3-chlorophenyl)-N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]propanamide
• 2097932-10-8
• F6517-2276
• AKOS040699847

• Inchi： 1S/C19H18ClNO2S2/c20-14-4-1-3-13(11-14)6-9-19(23)21-12-15(22)16-7-8-18(25-16)17-5-2-10-24-17/h1-5,7-8,10-11,15,22H,6,9,12H2,(H,21,23)
• InChI Key： RLSHQSHALVEDBM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(NCC(C1=CC=C(C2=CC=CS2)S1)O)=O

Computed Properties

• Exact Mass: 391.0467489g/mol
• Monoisotopic Mass: 391.0467489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 106Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(3-chlorophenyl)propanamide

Research Brief on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(3-chlorophenyl)propanamide (CAS: 2097932-10-8)

Recent studies on the compound N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(3-chlorophenyl)propanamide (CAS: 2097932-10-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bithiophene and chlorophenyl moieties, has shown promising activity in modulating specific biological pathways, making it a subject of intense research interest.

The primary focus of recent investigations has been on the compound's mechanism of action and its efficacy in preclinical models. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions of this compound with target proteins. These studies suggest that N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(3-chlorophenyl)propanamide exhibits high affinity for specific receptors involved in inflammatory and neurodegenerative diseases.

In vitro and in vivo studies have demonstrated the compound's ability to inhibit key enzymes and signaling pathways associated with disease progression. For instance, one study reported significant reduction in pro-inflammatory cytokines in animal models treated with this compound, suggesting its potential as an anti-inflammatory agent. Another study highlighted its neuroprotective effects in models of Parkinson's disease, further broadening its therapeutic applications.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(3-chlorophenyl)propanamide. Current research is focused on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(3-chlorophenyl)propanamide represents a promising candidate for further development in the treatment of inflammatory and neurodegenerative disorders. Continued research is essential to fully understand its therapeutic potential and to address the remaining challenges in its development.